glyyunnansapogenin F
glyyunnansapogenin F
Brand Name:
Vulcanchem
CAS No.:
139163-14-7
VCID:
VC0135177
InChI:
InChI=1S/C30H44O5/c1-25-13-14-26(2,24(34)35)15-19(25)18-7-8-21-27(3)11-10-22(32)28(4,17-31)20(27)9-12-29(21,5)30(18,6)23(33)16-25/h7-8,20-22,31-32H,9-17H2,1-6H3,(H,34,35)/t20-,21-,22+,25-,26+,27+,28-,29-,30+/m1/s1
SMILES:
CC12CCC(CC1=C3C=CC4C5(CCC(C(C5CCC4(C3(C(=O)C2)C)C)(C)CO)O)C)(C)C(=O)O
Molecular Formula:
C30H44O5
Molecular Weight:
484.7 g/mol
glyyunnansapogenin F
CAS No.: 139163-14-7
Main Products
VCID: VC0135177
Molecular Formula: C30H44O5
Molecular Weight: 484.7 g/mol
| CAS No. | 139163-14-7 |
|---|---|
| Product Name | glyyunnansapogenin F |
| Molecular Formula | C30H44O5 |
| Molecular Weight | 484.7 g/mol |
| IUPAC Name | (2S,4aR,6aR,6aS,6bR,8aR,9S,10S,12aS)-10-hydroxy-9-(hydroxymethyl)-2,4a,6a,6b,9,12a-hexamethyl-6-oxo-3,4,5,6a,7,8,8a,10,11,12-decahydro-1H-picene-2-carboxylic acid |
| Standard InChI | InChI=1S/C30H44O5/c1-25-13-14-26(2,24(34)35)15-19(25)18-7-8-21-27(3)11-10-22(32)28(4,17-31)20(27)9-12-29(21,5)30(18,6)23(33)16-25/h7-8,20-22,31-32H,9-17H2,1-6H3,(H,34,35)/t20-,21-,22+,25-,26+,27+,28-,29-,30+/m1/s1 |
| Standard InChIKey | RHNWRQKXTGXIPM-MVKBXWJFSA-N |
| Isomeric SMILES | C[C@]12CC[C@](CC1=C3C=C[C@@H]4[C@]5(CC[C@@H]([C@]([C@@H]5CC[C@]4([C@@]3(C(=O)C2)C)C)(C)CO)O)C)(C)C(=O)O |
| SMILES | CC12CCC(CC1=C3C=CC4C5(CCC(C(C5CCC4(C3(C(=O)C2)C)C)(C)CO)O)C)(C)C(=O)O |
| Canonical SMILES | CC12CCC(CC1=C3C=CC4C5(CCC(C(C5CCC4(C3(C(=O)C2)C)C)(C)CO)O)C)(C)C(=O)O |
| Synonyms | GLNSF glyyunnansapogenin F |
| PubChem Compound | 3083298 |
| Last Modified | Nov 11 2021 |
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